Cas no 622794-28-9 ((2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate)

• Product Name: (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate
• CAS No: 622794-28-9
• MF: C₁₇H₁₅NO₄S
• MW: 329.37030339241
• CID: 5418276
• Update Time: 2025-07-09

(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate
• (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

• Inchi： 1S/C17H15NO4S/c1-10-6-7-23-15(10)9-14-16(19)12-5-4-11(8-13(12)22-14)21-17(20)18(2)3/h4-9H,1-3H3
• InChI Key： SSVCAULFCIUCSF-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3SC=CC=3C)C(=O)C2=CC=1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate: A Comprehensive Overview

The compound with CAS No. 622794-28-9, named (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzofuran ring system, a thiophene moiety, and a carbamate group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a bioactive agent due to its ability to interact with specific biological targets. For instance, researchers have explored its role in modulating enzyme activity, which could pave the way for novel therapeutic interventions. The benzofuran core of the molecule is known to exhibit antioxidant properties, while the thiophene group contributes to its stability and reactivity. These attributes make the compound a valuable tool in the development of antioxidants and anti-inflammatory agents.

The synthesis of (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran derivatives has been optimized through advanced synthetic methodologies. These methods include Suzuki coupling reactions and other cross-coupling techniques, which allow for precise control over the molecule's structure. The introduction of the N,N-dimethylcarbamate group further enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

In terms of biological activity, this compound has shown potential in inhibiting key enzymes involved in inflammatory pathways. For example, studies have demonstrated its ability to suppress cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This property positions it as a potential candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its antioxidant properties suggest that it could be used in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The structural versatility of this compound also lends itself to applications in material science. The methylthiophen moiety contributes to its electronic properties, making it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are currently exploring its use as a component in light-emitting diodes (LEDs) and photovoltaic cells due to its ability to absorb and emit light efficiently.

Moreover, the compound's unique structure has inspired further research into its use as a building block for more complex molecular architectures. By incorporating additional functional groups or modifying existing ones, scientists aim to create molecules with enhanced biological activity or improved physical properties.

In conclusion, (2Z)-2-(3-methylthiophen) derivatives like CAS No. 622794 represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their biological activity and structural properties, positioning them as key players in future advancements in medicine and materials science.